Cas no 1186195-27-6 (Ethyl 4-bromo-2-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-bromo-2-(trifluoromethoxy)benzoate
• CAS No: 1186195-27-6
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• CID: 4684233
• PubChem ID: 45108161
• Update Time: 2025-05-20

Ethyl 4-bromo-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(trifluoromethoxy)benzoate
• Ethyl4-bromo-2-(trifluoromethoxy)benzoate
• 5836AC
• STL554727
• BBL100933
• TF10670
• BC004379
• AX8158788
• 4-BROMO-2-(TRIFLUOROMETHOXY)BENZOIC ACID ETHYL ESTER
• 4-BROMO-2-(TRIFLUOROMETHOXY)BENZOIC ACID METHYL ESTER
• MFCD12546980
• 1186195-27-6
• CS-0083343
• CL9209
• AKOS005256443
• SCHEMBL22979068
• DTXSID20668222
• QDAATKCEXCYIPG-UHFFFAOYSA-N
• DS-13034

• MDL： MFCD12546980
• Inchi： 1S/C10H8BrF3O3/c1-2-16-9(15)7-4-3-6(11)5-8(7)17-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： QDAATKCEXCYIPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 311.961
• Monoisotopic Mass: 311.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 4

Experimental Properties

• Density: 1.626
• Boiling Point: 265.9°C at 760 mmHg
• Flash Point: 114.6°C
• Refractive Index: 1.486

Additional information on Ethyl 4-bromo-2-(trifluoromethoxy)benzoate

Ethyl 4-bromo-2-(trifluoromethoxy)benzoate (CAS No. 1186195-27-6): A Comprehensive Overview

Ethyl 4-bromo-2-(trifluoromethoxy)benzoate, identified by its CAS number 1186195-27-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of aromatic esters, characterized by its bromine and trifluoromethoxy substituents, which contribute to its unique chemical properties and potential applications. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structure of Ethyl 4-bromo-2-(trifluoromethoxy)benzoate consists of a benzoate core with bromine at the 4-position and a trifluoromethoxy group at the 2-position. This arrangement imparts a high degree of electronic richness to the molecule, making it susceptible to various chemical transformations. The benzoate moiety, in particular, is known for its role in drug design due to its ability to enhance lipophilicity and metabolic stability, which are crucial factors in pharmaceutical development.

In recent years, there has been growing interest in the use of halogenated aromatic compounds as key building blocks in medicinal chemistry. The bromine atom in Ethyl 4-bromo-2-(trifluoromethoxy)benzoate serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the synthesis of intricate pharmacophores that exhibit desirable biological activities.

The trifluoromethoxy group is another critical feature of this compound, contributing to its pharmacological potential. Trifluoromethoxy groups are frequently incorporated into drug molecules due to their ability to modulate receptor binding affinity and metabolic stability. For instance, they can enhance binding interactions by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has led to their widespread use in the development of antiviral, anticancer, and anti-inflammatory agents.

Recent studies have highlighted the importance of Ethyl 4-bromo-2-(trifluoromethoxy)benzoate in the synthesis of small-molecule inhibitors targeting specific biological pathways. One notable area of research involves its application in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. By serving as a precursor for more complex molecules, this compound plays a pivotal role in generating novel therapeutic candidates with improved efficacy and reduced side effects.

Another emerging field where this compound finds utility is in the synthesis of fluorescent probes for biochemical assays. The combination of bromine and trifluoromethoxy groups allows for easy conjugation with fluorophores, enabling the design of probes that can visualize biological processes with high sensitivity and specificity. Such probes are invaluable tools in drug discovery and diagnostics, providing insights into cellular mechanisms and disease pathways.

The synthetic methodologies involving Ethyl 4-bromo-2-(trifluoromethoxy)benzoate have also seen significant advancements. Modern synthetic strategies leverage palladium-catalyzed cross-coupling reactions to introduce diverse functional groups efficiently. These methods have not only streamlined the synthesis process but also opened new avenues for structural diversification. The ability to perform late-stage modifications on this scaffold allows chemists to explore a wide range of chemical space, increasing the likelihood of discovering lead compounds with optimal pharmacological profiles.

In conclusion, Ethyl 4-bromo-2-(trifluoromethoxy)benzoate (CAS No. 1186195-27-6) is a multifaceted compound with broad applications in pharmaceutical research and organic synthesis. Its unique structural features make it an indispensable tool for developing novel therapeutic agents, diagnostic probes, and synthetic intermediates. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of chemical innovation, driving advancements across multiple scientific disciplines.